Cas no 851989-37-2 (N-(5-chloro-2-methylphenyl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide)

• Product Name: N-(5-chloro-2-methylphenyl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide
• CAS No: 851989-37-2
• MF: C₁₇H₁₅ClN₂O₃
• MW: 330.765603303909
• CID: 6435847
• PubChem ID: 7105748
• Update Time: 2025-05-25

N-(5-chloro-2-methylphenyl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methylphenyl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide
• F0643-0193
• SR-01000907464-1
• N-(5-chloro-2-methylphenyl)-3-(2-oxobenzo[d]oxazol-3(2H)-yl)propanamide
• AKOS024590946
• SR-01000907464
• 851989-37-2
• N-(5-chloro-2-methylphenyl)-3-(2-oxo-1,3-benzoxazol-3-yl)propanamide
• 3(2H)-Benzoxazolepropanamide, N-(5-chloro-2-methylphenyl)-2-oxo-

• Inchi： 1S/C17H15ClN2O3/c1-11-6-7-12(18)10-13(11)19-16(21)8-9-20-14-4-2-3-5-15(14)23-17(20)22/h2-7,10H,8-9H2,1H3,(H,19,21)
• InChI Key： DEKVEVKTJOECMB-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2N(CCC(NC2=CC(Cl)=CC=C2C)=O)C1=O

Computed Properties

• Exact Mass: 330.0771200g/mol
• Monoisotopic Mass: 330.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.375±0.06 g/cm3(Predicted)
• pka: 13.90±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on N-(5-chloro-2-methylphenyl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide

Research Brief on N-(5-chloro-2-methylphenyl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide (CAS: 851989-37-2)

N-(5-chloro-2-methylphenyl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide (CAS: 851989-37-2) is a synthetic compound that has garnered significant attention in recent chemical and biomedical research due to its potential therapeutic applications. This research brief aims to provide an updated overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the compound's unique structural features, which include a benzoxazolone moiety linked to a chlorinated phenyl group via a propanamide bridge. This configuration is believed to contribute to its bioactivity, particularly in modulating specific enzymatic pathways. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory and neurodegenerative diseases, making it a promising candidate for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated significant inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions between the compound and the COX-2 active site. These findings suggest that N-(5-chloro-2-methylphenyl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide could serve as a lead compound for developing novel anti-inflammatory agents.

Another area of interest is the compound's potential neuroprotective effects. A preclinical study conducted in 2022 investigated its ability to mitigate oxidative stress in neuronal cells. The results indicated that the compound reduced reactive oxygen species (ROS) levels and improved cell viability in models of Parkinson's disease. These effects were attributed to its antioxidant properties and its ability to activate the Nrf2-ARE pathway, a critical regulator of cellular defense mechanisms.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Recent efforts have focused on structural modifications to enhance its drug-like characteristics. For instance, a 2023 patent application disclosed derivatives of the parent compound with improved solubility and reduced hepatotoxicity, paving the way for further preclinical evaluation.

In conclusion, N-(5-chloro-2-methylphenyl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide represents a versatile scaffold with potential applications in inflammation and neurodegeneration. Ongoing research aims to address its limitations and explore its therapeutic potential in greater depth. Future studies should focus on in vivo validation and the development of targeted delivery systems to maximize its efficacy and minimize off-target effects.